DS-3078a
Description
DS-3078a is an orally bioavailable inhibitor of raptor-mTOR protein complex (TORC1) and rictor-mTOR protein complex (TORC2) with potential antineoplastic activity. TORC1/2 inhibitor DS-3078a binds to and inhibits both TORC1 and TORC2 , which may result in tumor cell apoptosis and a decrease in tumor cell proliferation. TORC1 and 2 are upregulated in some tumors and play an important role in the PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in human cancers. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus).
Scientific Research Applications
In Vitro and In Vivo Profiling
DS-3078a, identified as a selective inhibitor of the mammalian target of rapamycin (mTOR), has been the subject of scientific research due to its potential in cancer treatment. A study by Wakita, Kiga, and Togashi (2013) revealed that DS-3078a exhibits significant antitumor potency against various cancer cell lines both in vitro and in vivo. This research highlighted DS-3078a's capability to inhibit cell growth and induce apoptosis, with over 200 cell lines showing GI50s lower than 500 nM. Notably, the compound demonstrated a 50% tumor growth inhibition in 9 out of 12 xenograft models at half of the maximum tolerated dose (MTD). DS-3078a's unique characteristics, including its ability to fully inhibit mTORC1 and mTORC2 signals, suggest a distinct response and toxic profile compared to other mTOR inhibiting compounds, potentially offering a differentiated approach in clinical settings (Wakita, Kiga, & Togashi, 2013).
properties
Product Name |
DS-3078a |
|---|---|
Molecular Formula |
C21H21F3O4 |
Appearance |
Solid powder |
synonyms |
DS3078a; DS 3078a; DS-3078a; NONE |
Origin of Product |
United States |
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